Cas no 2416230-17-4 (9-Oxa-1-azaspiro[5.5]undecane-3-carboxylic acid)

• Product Name: 9-Oxa-1-azaspiro[5.5]undecane-3-carboxylic acid
• CAS No: 2416230-17-4
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 6016033
• PubChem ID: 146143904
• Update Time: 2025-05-20

9-Oxa-1-azaspiro[5.5]undecane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 9-oxa-1-azaspiro[5.5]undecane-3-carboxylic acid
• 2416230-17-4
• EN300-7536976
• 9-Oxa-1-azaspiro[5.5]undecane-3-carboxylic acid

• Inchi： 1S/C10H17NO3/c12-9(13)8-1-2-10(11-7-8)3-5-14-6-4-10/h8,11H,1-7H2,(H,12,13)
• InChI Key： QOROYAYMNUCGQE-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CCC(C(=O)O)CN2

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 58.6Ų

Additional information on 9-Oxa-1-azaspiro[5.5]undecane-3-carboxylic acid

9-Oxa-1-azaspiro[5.5]undecane-3-carboxylic Acid: A Comprehensive Overview

The compound 9-Oxa-1-azaspiro[5.5]undecane-3-carboxylic acid, with the CAS number 2416230-17-4, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, in this case, the oxygen atom in the 9-position. The structure of this molecule is further distinguished by the presence of an azaspiro system, which introduces nitrogen into the ring system, enhancing its potential for various applications.

Recent studies have highlighted the importance of spiro compounds like 9-Oxa-1-azaspiro[5.5]undecane-3-carboxylic acid in drug design due to their ability to modulate biological targets with high precision. The carboxylic acid group at the 3-position plays a crucial role in determining the compound's acidity and reactivity, making it a versatile building block for synthesizing more complex molecules. Researchers have explored its potential as a precursor for developing bioactive agents, particularly in the context of enzyme inhibition and receptor modulation.

The synthesis of 9-Oxa-1-azaspiro[5.5]undecane-3-carboxylic acid involves a multi-step process that typically begins with the formation of the spiro core through intramolecular cyclization reactions. This process often requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a chiral auxiliary has been exploited in asymmetric synthesis, facilitating the construction of complex molecular architectures with high enantioselectivity. Additionally, its role as a ligand in metal-mediated catalysis has been investigated, with studies demonstrating its effectiveness in promoting various coupling reactions.

The structural uniqueness of 9-Oxa-1-azaspiro[5.5]undecane-3-carboxylic acid also makes it an attractive candidate for materials science applications. Its rigid spiro framework can serve as a template for designing new materials with tailored mechanical and electronic properties. Recent research has focused on its potential use in supramolecular chemistry, where it can act as a building block for self-assembling structures.

Looking ahead, the continued exploration of this compound's properties is expected to yield further insights into its utility across diverse scientific domains. Its integration into medicinal chemistry pipelines could lead to the development of novel therapeutic agents with improved efficacy and reduced side effects. Moreover, advancements in computational chemistry are enabling researchers to predict and optimize the properties of this compound more effectively, paving the way for innovative applications.